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Compound of Interest

Compound Name: Somatostatin-25

Cat. No.: B13811303

This guide provides a comprehensive performance comparison of the new SomaSpec-25
antibody against leading commercially available alternatives (Competitor A and Competitor B).
The following sections detail the experimental data and methodologies used to validate the
specificity and performance of SomaSpec-25 for use in Western Blotting (WB), Enzyme-Linked
Immunosorbent Assay (ELISA), and Immunohistochemistry (IHC).

Introduction to Somatostatin and Antibody
Specificity

Somatostatin is a critical peptide hormone that regulates a wide range of physiological
functions by inhibiting the release of other hormones, such as growth hormone and insulin.[1] It
exists in two primary bioactive forms, Somatostatin-14 and Somatostatin-28, which are derived
from the prepro-somatostatin precursor. These peptides act by binding to a family of five G
protein-coupled receptors (SSTR1-5).[2][3] Given its vital role in cellular signaling and disease,
highly specific antibodies are essential for accurate and reproducible research.[4][5]

The validation of an antibody's specificity is crucial to avoid false-positive results and ensure
data reliability.[6][7] This guide employs a multi-pronged approach, including genetic validation,
orthogonal methods, and independent antibody comparison, to rigorously assess the specificity
of the SomaSpec-25 antibody.[8]

Somatostatin Signaling Pathway
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Somatostatin receptor activation triggers several intracellular signaling cascades.[9] A primary
mechanism involves the inhibition of adenylyl cyclase through pertussis toxin-sensitive G-
proteins, leading to decreased cyclic AMP (cCAMP) levels.[2][9] This pathway ultimately
modulates cell proliferation, hormone secretion, and ion channel activity.[9][10]
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Western Blotting Process

1. Sample Prep
(Cell Lysates)

2. SDS-PAGE
(Protein Separation)

3. Protein Transfer
(to PVDF Membrane)

4. Blocking
(5% Non-fat Milk)

5. Primary Antibody Incubation
(SomaSpec-25)

6. Secondary Antibody Incubation
(HRP-conjugated)

7. Chemiluminescent Detection
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Sandwich ELISA Workflow

1. Coat Plate
(Capture Antibody)

2. Block Plate
(BSA Solution)

3. Add Sample
(Contains Antigen)

4. Add Detection Antibody
(Biotinylated)

5. Add Streptavidin-HRP

6. Add Substrate (TMB)
& Stop Solution

7. Read Absorbance
(450 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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